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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of

baicalein, a flavonoid with significant therapeutic potential. Detailed Nuclear Magnetic

Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) data are presented, alongside

in-depth experimental protocols for their acquisition. Furthermore, this guide elucidates the key

signaling pathways modulated by baicalein, offering crucial insights for drug discovery and

development.

Spectroscopic Data of Baicalein
The following sections summarize the key spectroscopic data for baicalein, providing a

foundational understanding of its chemical structure and properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

The ¹H and ¹³C NMR data for baicalein are presented below.

Table 1: ¹H NMR Spectroscopic Data for Baicalein
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Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-3 6.66 s

H-8 7.01 s

H-2', H-6' 8.09 d 7.2

H-3', H-5' 7.58 t 7.8

H-4' 7.62 t 7.8

5-OH 12.94 s

6-OH 11.29 s

Note: Chemical shifts were recorded in DMSO-d₆ at 600 MHz. Data sourced from multiple

studies may show slight variations.

Table 2: ¹³C NMR Spectroscopic Data for Baicalein
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Carbon Chemical Shift (δ, ppm)

C-2 163.5

C-3 104.9

C-4 182.2

C-5 153.7

C-6 130.7

C-7 157.5

C-8 94.1

C-9 153.0

C-10 104.0

C-1' 130.7

C-2', C-6' 126.5

C-3', C-5' 129.2

C-4' 132.1

Note: Chemical shifts were recorded in DMSO-d₆ at 150 MHz. Data sourced from multiple

studies may show slight variations.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a compound, aiding

in the determination of its molecular weight and elemental composition. Electrospray ionization

(ESI) is a common technique for the analysis of flavonoids like baicalein.

Table 3: ESI-MS/MS Fragmentation Data for Baicalein

Precursor Ion [M+H]⁺ (m/z) Product Ions (m/z) Proposed Neutral Loss

271.06 123.1
C₈H₅O₂ (Retro-Diels-Alder

fragmentation)
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Note: The fragmentation of flavonoids can be complex and may vary depending on the

instrument and experimental conditions.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule based on

the absorption of infrared radiation.

Table 4: FT-IR Spectroscopic Data for Baicalein

Wavenumber (cm⁻¹) Vibrational Mode Functional Group

3425 O-H stretching Hydroxyl groups

1639 C=O stretching Carbonyl group (C4-keto)

1020-1200 C-O-C and C-OH stretching Ether and hydroxyl groups

Note: Spectra are typically recorded using KBr pellets. Peak positions may vary slightly.

Experimental Protocols
The following are detailed methodologies for the spectroscopic analysis of baicalein.

NMR Spectroscopy Protocol
1. Sample Preparation:

Weigh approximately 5-10 mg of pure baicalein.

Dissolve the sample in 0.5-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

2. ¹H NMR Acquisition:

Instrument: Bruker Avance 600 MHz spectrometer (or equivalent).

Temperature: 298 K.
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Pulse Program: Standard single-pulse experiment (e.g., zg30).

Spectral Width: Approximately 12 ppm.

Number of Scans: 16 to 64, depending on the sample concentration.

Relaxation Delay: 1-2 seconds.

3. ¹³C NMR Acquisition:

Instrument: Bruker Avance 150 MHz spectrometer (or equivalent).

Temperature: 298 K.

Pulse Program: Standard proton-decoupled ¹³C experiment (e.g., zgpg30).

Spectral Width: Approximately 220 ppm.

Number of Scans: 1024 to 4096, due to the low natural abundance of ¹³C.

Relaxation Delay: 2-5 seconds.

4. 2D NMR Experiments (for complete structural assignment):

COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin coupling networks.

HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C

atoms.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond)

correlations between ¹H and ¹³C atoms.

Mass Spectrometry Protocol (LC-ESI-MS/MS)
1. Sample Preparation:

Prepare a stock solution of baicalein in methanol at a concentration of 1 mg/mL.

Dilute the stock solution with the initial mobile phase to a final concentration of 1-10 µg/mL.
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2. Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: A typical gradient would be to start with a low percentage of B, increase to

a high percentage over several minutes to elute the compound, and then return to the initial

conditions to re-equilibrate the column.

Flow Rate: 0.2-0.4 mL/min.

Column Temperature: 30-40 °C.

3. Mass Spectrometry (MS) Conditions:

Instrument: Triple quadrupole or Q-TOF mass spectrometer with an electrospray ionization

(ESI) source.

Ionization Mode: Positive ion mode is commonly used for flavonoids.

Capillary Voltage: 3-4 kV.

Source Temperature: 100-150 °C.

Desolvation Gas (Nitrogen) Flow: 600-800 L/hr.

Desolvation Temperature: 300-400 °C.

Collision Gas: Argon.

Collision Energy: Optimized for the fragmentation of the precursor ion (e.g., 10-30 eV).

Data Acquisition: Full scan mode to identify the precursor ion, followed by product ion scan

mode (MS/MS) to obtain the fragmentation pattern.
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Infrared (IR) Spectroscopy Protocol
1. Sample Preparation (KBr Pellet Method):

Grind 1-2 mg of pure baicalein with approximately 100-200 mg of dry potassium bromide

(KBr) powder in an agate mortar until a fine, homogeneous powder is obtained.

Place the powder in a pellet-forming die.

Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or semi-

transparent pellet.

2. IR Spectrum Acquisition:

Instrument: Fourier Transform Infrared (FT-IR) spectrometer.

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Background: A background spectrum of the empty sample compartment or a pure KBr pellet

should be recorded and subtracted from the sample spectrum.

Signaling Pathway Modulation by Baicalein
Baicalein exerts its therapeutic effects by modulating several key signaling pathways involved

in cell proliferation, inflammation, and apoptosis. Understanding these mechanisms is crucial

for the development of targeted therapies.

PI3K/Akt/mTOR Signaling Pathway
The PI3K/Akt/mTOR pathway is a critical regulator of cell growth, survival, and metabolism,

and its dysregulation is frequently observed in cancer. Baicalein has been shown to inhibit this

pathway, leading to the suppression of tumor growth.[1]
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Caption: Baicalein inhibits the PI3K/Akt/mTOR signaling pathway.

NF-κB Signaling Pathway
The NF-κB signaling pathway plays a central role in inflammation and immune responses.

Chronic activation of this pathway is associated with various inflammatory diseases and cancer.

Baicalein has demonstrated anti-inflammatory effects by suppressing NF-κB activation.[2]
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Caption: Baicalein suppresses the NF-κB inflammatory pathway.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in a wide range of cellular

processes, including proliferation, differentiation, and apoptosis. Baicalein can modulate the

MAPK pathway, contributing to its anticancer and anti-inflammatory activities.[3]
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Caption: Baicalein modulates the MAPK signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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